5-Hydrazinyl-3-(phenylsulfonyl)[1,2,3]triazolo[1,5-a]quinazoline

• IUPAC Name: [3-(benzenesulfonyl)triazolo[1,5-a]quinazolin-5-yl]hydrazine
• InChI: InChI=1S/C15H12N6O2S/c16-18-13-11-8-4-5-9-12(11)21-14(17-13)15(19-20-21)24(22,23)10-6-2-1-3-7-10/h1-9H,16H2,(H,17,18)
• InChI Key: XDRDYLWYDOYNJY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)C2=C3N=C(C4=CC=CC=C4N3N=N2)NN
• Molecular Formula: C15H12N6O2S
• Molecular Weight: 340.4 g/mol

Description

5-Hydrazinyl-3-(phenylsulfonyl)[1,2,3]triazolo[1,5-a]quinazoline is a heterocyclic compound with the following chemical formula: C₁₅H₁₂N₆O₂S . Its molecular structure consists of a quinazoline core fused with a 1,2,3-triazole ring and a phenylsulfonyl group. The presence of these functional groups suggests potential biological activity.

Synthesis Analysis

The synthesis of this compound involves a two-step process . First, a four-component one-pot reaction catalyzed by TBAB yields highly functionalized pyrazolo[5,1-b]quinazolines . This step is environmentally benign, high-yielding, and operationally simple. In the subsequent stage, a CuSO₄/NaAsc system is employed to create the 1,2,3-triazole tethered pyrazolo[1,5-b]quinazoline hybrids . These 1,2,3-triazoles are structurally diverse and significant in various therapeutic contexts .

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not explicitly mentioned in the available literature, its synthesis pathways provide insights into its reactivity. Researchers have focused on creating diverse heterocyclic entities using metal-free organocatalysts to avoid metal contamination .